Cas no 53844-20-5 ( )
structure
Product Name:
CAS No:53844-20-5
MF:C16H14OS
MW:254.346763134003
CID:939246
PubChem ID:308192
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 7-methoxy-3-phenyl-1H-isothiochromene
- 53844-20-5
- DS-006017
- NSC208876
- DTXSID50308760
- NSC-208876
-
-
- Inchi： 1S/C16H14OS/c1-17-15-8-7-13-10-16(18-11-14(13)9-15)12-5-3-2-4-6-12/h2-10H,11H2,1H3
- InChI Key： RMWJNRHJBAATNI-UHFFFAOYSA-N
- SMILES： S1C(C2C=CC=CC=2)=CC2C=CC(=CC=2C1)OC
Computed Properties
- Exact Mass: 254.07662
- Monoisotopic Mass: 254.07653624g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 34.5Ų
Experimental Properties
- PSA: 9.23
Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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